RADON222
RADON222
Radon-222 atom is a radon atom.
Radon is a naturally occurring radioactive gas that is odorless and tasteless. It is formed from the radioactive decay of uranium. Uranium is found in small amounts in most rocks and soil. It slowly breaks down to other products such as radium, which breaks down to radon. Radon also undergoes radioactive decay. It divides into two parts-one part is called radiation, and the other part is called a daughter. The daughter, like radon, is not stable, and it also divides into radiation and another daughter. The dividing of daughters continues until a stable, nonradioactive daughter is formed. During the decay process, alpha, beta, and gamma radiation are released. Alpha particles can travel only a short distance and cannot travel through your skin. Beta particles can penetrate through your skin, but they cannot go all the way through your body. Gamma radiation can go all the way through your body. Radon is no longer used in the treatment of various diseases including cancer, arthritis, diabetes, and ulcers. Radon is used to predict earthquakes, in the study of atmospheric transport, and in exploration for petroleum and uranium.
Radon is a naturally occurring radioactive gas that is odorless and tasteless. It is formed from the radioactive decay of uranium. Uranium is found in small amounts in most rocks and soil. It slowly breaks down to other products such as radium, which breaks down to radon. Radon also undergoes radioactive decay. It divides into two parts-one part is called radiation, and the other part is called a daughter. The daughter, like radon, is not stable, and it also divides into radiation and another daughter. The dividing of daughters continues until a stable, nonradioactive daughter is formed. During the decay process, alpha, beta, and gamma radiation are released. Alpha particles can travel only a short distance and cannot travel through your skin. Beta particles can penetrate through your skin, but they cannot go all the way through your body. Gamma radiation can go all the way through your body. Radon is no longer used in the treatment of various diseases including cancer, arthritis, diabetes, and ulcers. Radon is used to predict earthquakes, in the study of atmospheric transport, and in exploration for petroleum and uranium.
Brand Name:
Vulcanchem
CAS No.:
14859-67-7
VCID:
VC0088996
InChI:
InChI=1S/Rn/i1+0
SMILES:
[Rn]
Molecular Formula:
Rn
Molecular Weight:
222.01758 g/mol
RADON222
CAS No.: 14859-67-7
Main Products
VCID: VC0088996
Molecular Formula: Rn
Molecular Weight: 222.01758 g/mol
| CAS No. | 14859-67-7 |
|---|---|
| Product Name | RADON222 |
| Molecular Formula | Rn |
| Molecular Weight | 222.01758 g/mol |
| IUPAC Name | radon-222 |
| Standard InChI | InChI=1S/Rn/i1+0 |
| Standard InChIKey | SYUHGPGVQRZVTB-IGMARMGPSA-N |
| Isomeric SMILES | [222Rn] |
| SMILES | [Rn] |
| Canonical SMILES | [Rn] |
| Description | Radon-222 atom is a radon atom. Radon is a naturally occurring radioactive gas that is odorless and tasteless. It is formed from the radioactive decay of uranium. Uranium is found in small amounts in most rocks and soil. It slowly breaks down to other products such as radium, which breaks down to radon. Radon also undergoes radioactive decay. It divides into two parts-one part is called radiation, and the other part is called a daughter. The daughter, like radon, is not stable, and it also divides into radiation and another daughter. The dividing of daughters continues until a stable, nonradioactive daughter is formed. During the decay process, alpha, beta, and gamma radiation are released. Alpha particles can travel only a short distance and cannot travel through your skin. Beta particles can penetrate through your skin, but they cannot go all the way through your body. Gamma radiation can go all the way through your body. Radon is no longer used in the treatment of various diseases including cancer, arthritis, diabetes, and ulcers. Radon is used to predict earthquakes, in the study of atmospheric transport, and in exploration for petroleum and uranium. |
| Synonyms | 222Rn radioisotope Radon-222 Rn-222 radioisotope |
| PubChem Compound | 61773 |
| Last Modified | Nov 11 2021 |
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